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Compound of Interest

Compound Name: 3-Bromo-5-fluoropyridine

Cat. No.: B183902 Get Quote

Technical Overview of 3-Bromo-5-fluoropyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the core physicochemical properties of

3-Bromo-5-fluoropyridine, a key building block in organic synthesis and pharmaceutical

development.

Core Molecular Data
The fundamental molecular attributes of 3-Bromo-5-fluoropyridine are summarized below.

This data is essential for stoichiometric calculations, analytical characterization, and molecular

modeling.

Parameter Value

Molecular Formula C5H3BrFN[1][2][3]

Molecular Weight 175.99 g/mol [2]

CAS Number 407-20-5[1][2][4]

Physicochemical Properties
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3-Bromo-5-fluoropyridine is typically a colorless to light yellow liquid or solid.[5] It is soluble in

organic solvents such as dichloromethane and chloroform.[5]

Applications in Research and Development
3-Bromo-5-fluoropyridine serves as a crucial intermediate in the synthesis of a wide range of

organic molecules.[5] Its unique substitution pattern on the pyridine ring makes it a valuable

precursor for creating complex molecular architectures with potential biological activity.[5]

Consequently, it is frequently utilized in medicinal chemistry for the development of novel

therapeutic agents, including antibacterial and other pharmacologically active compounds.[5] It

is also an important raw material in the preparation of high-efficiency pesticides.[5]

Logical Relationship of Compound Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental identifiers.
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Core properties of 3-Bromo-5-fluoropyridine.

Note on Experimental Protocols and Signaling Pathways: The determination of a compound's

molecular weight and formula is based on its atomic composition and does not involve

experimental protocols or signaling pathways in the context of this document. Detailed

synthetic methodologies and biological activity assays would be presented in separate, specific

research papers or patents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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